Cas no 178896-74-7 (Ethyl 2-(3-nitropyridin-2-yl)acetate hydrochloride)
178896-74-7 structure
Product Name:Ethyl 2-(3-nitropyridin-2-yl)acetate hydrochloride
CAS No:178896-74-7
MF:C9H11ClN2O4
MW:246.647641420364
CID:2922999
Update Time:2023-08-10
Ethyl 2-(3-nitropyridin-2-yl)acetate hydrochloride Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2-(3-nitropyridin-2-yl)acetate hydrochloride
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- Inchi: 1S/C9H10N2O4.ClH/c1-2-15-9(12)6-7-8(11(13)14)4-3-5-10-7;/h3-5H,2,6H2,1H3;1H
- InChI Key: MCDSIVNKYOBWQD-UHFFFAOYSA-N
- SMILES: Cl.O(CC)C(CC1C(=CC=CN=1)[N+](=O)[O-])=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 239
- Topological Polar Surface Area: 85
Ethyl 2-(3-nitropyridin-2-yl)acetate hydrochloride Related Literature
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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